Unii-7DM27RQ9V0
Overview
Description
MIP-1095 I-131 is a small molecule inhibitor of PSMA.
Scientific Research Applications
Enhancing University Research Capabilities
University scientific research ability is crucial in expressing the strength of universities. The evaluation of this ability, based on the output of sci-tech papers, can be significantly improved using models like D-AHP. Such models help in implementing the evaluation and ranking of university alliances, contributing to the enhancement of scientific research capabilities (Zong & Wang, 2017).
Advances in Material Sciences
The development of novel materials, especially in the field of nanotechnology, is a prime example of the synergy between scientific discovery and technological development. Research in nanostructures and inorganic nanoparticles is a pivotal area that Unii-7DM27RQ9V0 could contribute to, offering potential applications in sectors like electronics and sensor technology (Cushing, Kolesnichenko, & O'Connor, 2004).
Principles of Scientific Management
Effective management and leadership in scientific research are necessary for success. Unii-7DM27RQ9V0 could play a role in the management of scientific enterprises, ensuring non-intrusive and supportive management that fosters the optimal conduct of science (Bodmer, 1993).
Collaborative Working Environments for Environmental Models
Unii-7DM27RQ9V0 can aid in creating collaborative distributed computing environments for large scientific applications, like environmental models. This assists in tackling problems associated with remote development and data sharing among dispersed scientific teams (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Educational Programs for Research Translation
Unii-7DM27RQ9V0 might be instrumental in transforming educational programs that aid researchers in translating research into practical innovations. This includes fostering skills that enable students and researchers to convert basic scientific research into deployable innovations (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Decision Making in Scientific Research
Unii-7DM27RQ9V0 could support decision-making processes in universities and research institutions, leveraging tools like AHP and TOPSIS for multi-criteria decision making in evaluating scientific research and productivity (El Mohadab, Bouikhalene, Ouatik, & Safi, 2019).
properties
CAS RN |
1258980-67-4 |
|---|---|
Product Name |
Unii-7DM27RQ9V0 |
Molecular Formula |
C19H25131IN4O8 |
Molecular Weight |
568.33 |
IUPAC Name |
(2S)-2-[[(1S)-1-carboxy-5-[(4-(131I)iodanylphenyl)carbamoylamino]pentyl]carbamoylamino]pentanedioic acid |
InChI |
InChI=1S/C19H25IN4O8/c20-11-4-6-12(7-5-11)22-18(31)21-10-2-1-3-13(16(27)28)23-19(32)24-14(17(29)30)8-9-15(25)26/h4-7,13-14H,1-3,8-10H2,(H,25,26)(H,27,28)(H,29,30)(H2,21,22,31)(H2,23,24,32)/t13-,14-/m0/s1/i20+4 |
InChI Key |
LFEGKCKGGNXWDV-LUOJOMRDSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)I |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MIP-1095 I-131; 131I-MIP-1095; Iodine I 131 MIP-1095; Iodine I-131 MIP-1095; (131)I-MIP-1095; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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